Cas no 1011404-99-1 (sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide)

Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide is a specialized organosulfur compound featuring a 1,2,4-triazole core substituted with a chlorophenyl group and an ethyl moiety. Its sulfanide functional group enhances reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly in the development of heterocyclic compounds. The presence of the chlorophenyl group contributes to its stability and potential bioactivity, while the sodium salt form improves solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility and potential as a precursor for biologically active molecules.
sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide structure
1011404-99-1 structure
Product Name:sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide
CAS No:1011404-99-1
MF:C10H9ClN3NaS
MW:261.706330060959
CID:3105417
PubChem ID:3866000
Update Time:2025-06-07

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Chemical and Physical Properties

Names and Identifiers

    • sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiolate
    • sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide
    • EN300-04028
    • sodium [5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanide
    • CS-0265830
    • 1011404-99-1
    • sodium[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanide
    • 3-(4-chlorophenyl)-4-ethyl-5-(sodiosulfanyl)-4H-1,2,4-triazole
    • AKOS000122549
    • F8889-9338
    • sodium;5-(4-chlorophenyl)-4-ethyl-1,2,4-triazole-3-thiolate
    • sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide
    • Inchi: 1S/C10H10ClN3S.Na/c1-2-14-9(12-13-10(14)15)7-3-5-8(11)6-4-7;/h3-6H,2H2,1H3,(H,13,15);/q;+1/p-1
    • InChI Key: DBBYFZQIOVVWAL-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(N1CC)[S-].[Na+]

Computed Properties

  • Exact Mass: 261.01034g/mol
  • Monoisotopic Mass: 261.01034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 261.71g/mol
  • Topological Polar Surface Area: 31.7Ų

sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Pricemore >>

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sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide Related Literature

Additional information on sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide

Comprehensive Overview of Sodium 5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide (CAS No. 1011404-99-1)

The compound Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide (CAS No. 1011404-99-1) is a specialized sulfanide derivative with a unique triazole backbone. Its molecular structure combines a chlorophenyl group and an ethyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential applications in enzyme inhibition and bioactive molecule synthesis, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide has surged due to their versatility in drug discovery. Researchers are particularly interested in its sulfanide moiety, which may contribute to enhanced solubility and bioavailability—a hot topic in formulation science. The compound’s CAS No. 1011404-99-1 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From an industrial perspective, this compound is synthesized through multi-step organic reactions, often involving nucleophilic substitution and cyclization techniques. Its 4H-1,2,4-triazole core is a key feature shared with many FDA-approved drugs, sparking discussions about its potential as a scaffold for new therapeutics. Environmental considerations also play a role, as scientists evaluate its biodegradability and eco-friendly synthesis routes—a growing concern in green chemistry initiatives.

Analytical methods for characterizing Sodium 5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-ylsulfanide typically include HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and validate its structural integrity, critical for regulatory compliance. The compound’s chlorophenyl group is often highlighted in QSAR modeling, a trending tool in computational chemistry for predicting biological activity.

As the scientific community shifts toward AI-driven drug design, compounds like CAS No. 1011404-99-1 are increasingly analyzed using machine learning algorithms to optimize their pharmacokinetic profiles. This aligns with searches for "triazole-based drug candidates" and "sulfanide applications in medicine," which dominate academic and industrial queries. Future research may explore its role in targeted therapies, particularly in oncology and antimicrobial resistance—two pressing global challenges.

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